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Introduction

Ethylene-propylene-diene monomer (EPDM) rubber is a synthetic elastomer valued for its
excellent resistance to heat, ozone, weather, and a wide range of chemicals. To achieve these
desirable properties, EPDM must be crosslinked, a process commonly known as curing or
vulcanization. Peroxide curing is a prevalent method for crosslinking EPDM, as it forms stable
carbon-carbon (C-C) crosslinks, leading to superior thermal stability and compression set
resistance compared to traditional sulfur vulcanization.[1]

However, peroxide curing of EPDM can be inefficient and may lead to undesirable side
reactions, such as polymer chain scission.[2][3] To counteract these effects and enhance the
crosslinking efficiency, coagents are incorporated into the rubber formulation. Triallyl
cyanurate (TAC) is a highly effective, trifunctional coagent widely used in the peroxide curing
of EPDM.[4][5][6] It actively participates in the crosslinking reaction to increase the crosslink
density, improve mechanical properties, and enhance the overall performance of the EPDM
vulcanizate.[7][8][9] This document provides detailed application notes and protocols for the
use of TAC in EPDM rubber for research and development purposes.

Mechanism of Action of Triallyl Cyanurate (TAC)
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During peroxide curing, the peroxide decomposes at elevated temperatures to generate free
radicals. These radicals abstract hydrogen atoms from the EPDM polymer backbone, creating
polymer radicals. In the absence of a coagent, these polymer radicals primarily combine to
form C-C crosslinks. However, chain scission can also occur, particularly at tertiary carbon
atoms, which reduces the crosslink density and degrades mechanical properties.[2][7]

Triallyl cyanurate (TAC) mitigates these issues and enhances the crosslinking process
through a multi-step mechanism:

» Radical Addition: The highly reactive allyl groups of TAC readily react with the polymer
radicals. This grafts the TAC molecule onto the EPDM chain.

e Homopolymerization and Crosslinking: The remaining allyl groups on the grafted TAC
molecule can then react with other polymer radicals or undergo homopolymerization, forming
bridges between EPDM chains.[2][7] This creates a more complex and robust crosslinked
network.

e Suppression of Chain Scission: By providing a more favorable reaction pathway for the
polymer radicals, TAC effectively competes with the chain scission reaction, preserving the
molecular weight of the polymer and improving the overall efficiency of the curing process.[2]

[3]

The incorporation of TAC leads to a higher crosslink density, resulting in a vulcanizate with
improved mechanical strength, hardness, and thermal stability.[5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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